Cas no 1207035-62-8 (N-(4-ethylphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide)

• Product Name: N-(4-ethylphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
• CAS No: 1207035-62-8
• MF: C₂₄H₂₇N₃O₄S₂
• MW: 485.618883371353
• CID: 5399240
• Update Time: 2025-10-31

N-(4-ethylphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethylphenyl)-3-[[4-(4-methoxyphenyl)-1-piperazinyl]sulfonyl]-2-thiophenecarboxamide
• N-(4-ethylphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide

• Inchi： 1S/C24H27N3O4S2/c1-3-18-4-6-19(7-5-18)25-24(28)23-22(12-17-32-23)33(29,30)27-15-13-26(14-16-27)20-8-10-21(31-2)11-9-20/h4-12,17H,3,13-16H2,1-2H3,(H,25,28)
• InChI Key： RYAXCFPJNBGEPJ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(CC)C=C2)=O)SC=CC=1S(N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)=O

Experimental Properties

• Density: 1.329±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.82±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethylphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide

N-(4-Ethylphenyl)-3-{[4-(4-Methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide: A Comprehensive Overview

N-(4-Ethylphenyl)-3-{[4-(4-Methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide (CAS No. 1207035-62-8) is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which incorporates a thiophene ring, a piperazine moiety, and a sulfonyl group, all of which contribute to its distinctive chemical properties.

The thiophene ring in this compound is a five-membered aromatic heterocycle containing one sulfur atom. Thiophenes are known for their stability and ability to participate in various chemical reactions, making them valuable in organic synthesis. In this compound, the thiophene ring is substituted at the 3-position with a sulfonyl group, which introduces electron-withdrawing effects, potentially enhancing the compound's reactivity and biological activity.

The piperazine moiety is a six-membered saturated ring containing two nitrogen atoms. Piperazines are widely used in drug design due to their ability to form hydrogen bonds and their flexibility in accommodating various substituents. In this compound, the piperazine ring is substituted at the 4-position with a 4-methoxyphenyl group, which adds electronic complexity and may influence the compound's pharmacokinetic properties.

The sulfonyl group is another key feature of this compound. Sulfonyl groups are known for their strong electron-withdrawing effects and are often used in drug design to improve bioavailability and target selectivity. In this case, the sulfonyl group bridges the piperazine ring and the thiophene ring, creating a rigid structure that may enhance molecular stability.

Recent studies have highlighted the potential of compounds like N-(4-Ethylphenyl)-3-{[4-(4-Methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide in the development of new drugs targeting various diseases. For instance, research has shown that thiophene-containing compounds may exhibit anti-inflammatory, antioxidant, and anticancer activities due to their ability to modulate cellular signaling pathways.

In addition to its potential therapeutic applications, this compound has also been explored for its role in agrochemicals. The presence of electron-withdrawing groups like the sulfonyl group may enhance the compound's ability to inhibit plant pathogens or act as herbicides. Recent advancements in agricultural chemistry have emphasized the importance of designing eco-friendly compounds with high efficacy and low toxicity, making this compound a promising candidate for further investigation.

From a materials science perspective, the unique structure of N-(4-Ethylphenyl)-3-{[4-(4-Methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide suggests potential applications in the development of advanced materials such as polymers or semiconductors. The thiophene ring's aromaticity and conjugation properties could be exploited to create materials with enhanced electronic properties or mechanical strength.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like this one with unprecedented accuracy. By using molecular modeling techniques, scientists can simulate how this compound interacts with biological targets or performs under various environmental conditions. These insights are invaluable for guiding experimental work and optimizing the compound's properties for specific applications.

In conclusion, N-(4-Ethylphenyl)-3-{[4-(4-Methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide (CAS No. 1207035-62-8) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure combines several functional groups that confer it with diverse chemical properties, making it an intriguing subject for further research and development.